molecular formula C6H2Cl3FO2S B8422698 2,4,5-Trichlorobenzenesulfonyl fluoride CAS No. 26120-89-8

2,4,5-Trichlorobenzenesulfonyl fluoride

Cat. No.: B8422698
CAS No.: 26120-89-8
M. Wt: 263.5 g/mol
InChI Key: ZIBJZUAQAYUYHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4,5-Trichlorobenzenesulfonyl fluoride is a useful research compound. Its molecular formula is C6H2Cl3FO2S and its molecular weight is 263.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

26120-89-8

Molecular Formula

C6H2Cl3FO2S

Molecular Weight

263.5 g/mol

IUPAC Name

2,4,5-trichlorobenzenesulfonyl fluoride

InChI

InChI=1S/C6H2Cl3FO2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H

InChI Key

ZIBJZUAQAYUYHE-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1Cl)Cl)Cl)S(=O)(=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4,5-Trichlorobenzenesulfonyl fluoride was synthesized from potassium fluoride and 2,4,5-trichlorobenzenesulfonyl chloride using the procedure described in Example 1. A product with mp 80°-83° C was obtained in 99% yield. The chemical analysis, NMR and IR spectra were in agreement with the assigned structure.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.